3-benzyl-5-cyclohexyl-2-(ethylsulfanyl)-5-methyl-5,6-dihydrobenzo[h]quinazolin-4(3H)-one

• Molecular Formula: C28H32N2OS
• Molecular Weight: 444.6 g/mol
• IUPAC Name: 3-benzyl-5-cyclohexyl-2-ethylsulfanyl-5-methyl-6H-benzo[h]quinazolin-4-one
• InChI: InChI=1S/C28H32N2OS/c1-3-32-27-29-25-23-17-11-10-14-21(23)18-28(2,22-15-8-5-9-16-22)24(25)26(31)30(27)19-20-12-6-4-7-13-20/h4,6-7,10-14,17,22H,3,5,8-9,15-16,18-19H2,1-2H3
• InChI Key: GSVYVSJXHPDNPK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(C(=O)N1CC3=CC=CC=C3)C(CC4=CC=CC=C42)(C)C5CCCCC5

Description

3-BENZYL-5-CYCLOHEXYL-2-(ETHYLSULFANYL)-5-METHYL-3H,4H,5H,6H-BENZO[H]QUINAZOLIN-4-ONE is a complex organic compound belonging to the quinazoline family. Quinazolines are nitrogen-containing heterocycles known for their diverse biological activities and applications in medicinal chemistry. This particular compound features a unique structure with a benzyl group, a cyclohexyl group, an ethylsulfanyl group, and a methyl group attached to the quinazoline core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-BENZYL-5-CYCLOHEXYL-2-(ETHYLSULFANYL)-5-METHYL-3H,4H,5H,6H-BENZO[H]QUINAZOLIN-4-ONE typically involves multi-step organic reactions. One common method involves the condensation of anthranilic acid derivatives with appropriate aldehydes or ketones, followed by cyclization and functional group modifications. For instance, the reaction of 2-aminobenzamide with benzyl chloride, cyclohexyl isocyanate, and ethyl mercaptan under basic conditions can yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis platforms, and high-throughput screening to ensure efficient and cost-effective production. The reaction conditions are carefully controlled to maximize yield and purity while minimizing by-products and waste.

Chemical Reactions Analysis

Types of Reactions

3-BENZYL-5-CYCLOHEXYL-2-(ETHYLSULFANYL)-5-METHYL-3H,4H,5H,6H-BENZO[H]QUINAZOLIN-4-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can reduce specific functional groups within the molecule.

Substitution: Nucleophilic substitution reactions can replace certain groups with others, such as halogenation or alkylation reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or aryl halides in the presence of a base like sodium hydride.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinazoline derivatives with additional hydroxyl or carbonyl groups, while reduction can produce amine derivatives.

Scientific Research Applications

3-BENZYL-5-CYCLOHEXYL-2-(ETHYLSULFANYL)-5-METHYL-3H,4H,5H,6H-BENZO[H]QUINAZOLIN-4-ONE has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer, bacterial infections, and inflammatory conditions.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-BENZYL-5-CYCLOHEXYL-2-(ETHYLSULFANYL)-5-METHYL-3H,4H,5H,6H-BENZO[H]QUINAZOLIN-4-ONE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding domains. These interactions can disrupt normal cellular processes, leading to therapeutic effects such as inhibition of cell proliferation or reduction of inflammation .

Comparison with Similar Compounds

Similar Compounds

3-Benzyl-2-sulfanylidene-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1′-cycloheptan]-4(6H)-one: Similar structure with a spiro-fused carbocyclic fragment.

5-Cyclohexyl-5-methyl-2-sulfanyl-3,4,5,6-tetrahydrobenzo[h]quinazolin-4-one: Contains a cyclohexyl and methyl group with a sulfanyl group.

Uniqueness

3-BENZYL-5-CYCLOHEXYL-2-(ETHYLSULFANYL)-5-METHYL-3H,4H,5H,6H-BENZO[H]QUINAZOLIN-4-ONE is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. Its ethylsulfanyl group, in particular, contributes to its reactivity and potential therapeutic applications .